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Compound of Interest

Compound Name: 5-Ethoxybenzofuran-3(2H)-one

Cat. No.: B11724481

Get Quote

Executive Summary & Compound Profile
Operational Context: 5-Ethoxybenzofuran-3(2H)-one is a specialized heterocyclic

intermediate primarily utilized in the synthesis of coumaran-based pharmaceuticals and

bioactive scaffolds.[1] Unlike common solvents, this compound lacks a widely publicized,

specific EPA waste code (P or U list). Therefore, it must be managed as a Non-Listed

Hazardous Chemical Waste based on its structural reactivity and toxicological characteristics.

Scientific Rationale for Disposal Strategy: As a benzofuran-3-one derivative, this compound

possesses a reactive ketone moiety fused to an aromatic ether. In the absence of compound-

specific toxicological data, the Precautionary Principle mandates treating this substance as a

Class 6.1 Toxic Solid and a Skin/Eye Irritant (Category 2), mirroring the established safety

profile of its structural analog, 5-Methoxybenzofuran-3(2H)-one. Disposal must prioritize high-

temperature thermal oxidation to ensure complete mineralization of the aromatic ring system.

Hazard Identification & Risk Assessment
Based on Structural Activity Relationship (SAR) analysis of Benzofuran-3(2H)-one derivatives.
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Hazard Class Category Signal Word
Hazard Statement
(H-Code)

Acute Toxicity (Oral) 4 Warning
H302: Harmful if

swallowed.[2][1]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation.[2][1][3]

Eye Damage/Irritation 2A Warning
H319: Causes serious

eye irritation.[2][1][3]

STOT - Single

Exposure
3 Warning

H335: May cause

respiratory irritation.[2]

[1][4]

Critical Safety Note: Benzofuranones are lipophilic. Standard latex gloves offer insufficient

protection against solvated forms of this compound. Nitrile gloves (minimum 0.11mm thickness)

are required.

Disposal Workflow & Waste Segregation
A. Solid Waste (Pure Compound & Weighing Debris)
Applicability: Expired reagents, recrystallization solids, and heavily contaminated weighing

boats.

Primary Containment: Place solid waste into a clear, wide-mouth polyethylene (HDPE) or

glass jar.

Labeling: Label as "Hazardous Waste - Toxic Solid, Organic." Explicitly list the chemical

name: "5-Ethoxybenzofuran-3(2H)-one."

Segregation: Do NOT mix with oxidizers (e.g., permanganates, nitrates) or strong acids, as

the ketone group can undergo exothermic condensation reactions.

Disposal Path: Designated for High-BTU Incineration (Rotary Kiln) to ensure destruction of

the heterocyclic core.
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B. Liquid Waste (Mother Liquors & Reaction Mixtures)
Applicability: Filtrates from synthesis, HPLC waste, and cleaning solvents.

Solvent Compatibility: Ensure the carrier solvent (e.g., Dichloromethane, Ethyl Acetate) is

compatible with the waste stream.

Stream Selection:

If Halogenated (DCM/Chloroform): Dispose in "Halogenated Organic Waste" carboy.

If Non-Halogenated (EtOAc/Methanol): Dispose in "Non-Halogenated Organic Waste"

carboy.

pH Control: Ensure the waste stream is Neutral (pH 6-8). Benzofuranones can polymerize or

degrade uncontrollably in highly basic waste streams.

C. Contaminated Sharps & Consumables
Applicability: Syringes, TLC plates, pipettes, and gloves.[2][1]

Sharps: Dispose of needles/syringes in a rigid, puncture-proof Bio/Chem-Hazard sharps

container.

Soft Waste: Contaminated gloves and paper towels must be double-bagged in 6-mil

polyethylene bags and tagged as "Solid Chemical Waste" for incineration. Do not dispose of

in regular trash.

Operational Decision Logic (Visualized)
The following diagram outlines the decision-making process for disposing of 5-
Ethoxybenzofuran-3(2H)-one based on its physical state and concentration.
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Figure 1: Decision matrix for the segregation and disposal of 5-Ethoxybenzofuran-3(2H)-one
waste streams.

Emergency Spill Response Protocol
In the event of a spill outside of a fume hood, execute the S.W.I.M. protocol immediately:

Stop the spill: If safe, upright the container.
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Warn others: Evacuate the immediate area.

Isolate the area: Close lab doors.

Minimize exposure: Don PPE (Nitrile gloves, lab coat, safety goggles, N95 respirator if dust

is visible).

Specific Cleanup Steps:

Dry Spill (Powder): Do not dry sweep, as this generates dust. Use a HEPA-filtered vacuum or

wet-wipe method using a solvent-dampened pad (Ethanol is effective).

Wet Spill (Solution): Cover with an inert absorbent (Vermiculite or Universal Absorbent

Pads). Do not use combustible materials like sawdust.

Decontamination: Wash the surface area three times with soap and water. Collect all cleanup

materials into a hazardous waste bag labeled "Spill Debris: 5-Ethoxybenzofuran-3(2H)-
one."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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